Cas no 374795-42-3 (tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate)

• Product Name: tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• CAS No: 374795-42-3
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD13184458
• CID: 831926
• PubChem ID: 21955274
• Update Time: 2025-05-21

tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-hydroxy-, 1,1-diMethylethyl ester
• 2-Methyl-2-propanyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-car boxylate
• 3-hydroxy-1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid 1,1-dimethylethyl ester
• (3-chloropropyl)methylcarbamic acid tert-butyl ester
• (RS)-1,1-dimethylet
• ACMC-1C6KO
• AG-D-34544
• AGN-PC-000O5E
• AK-55318
• Carbamic acid,N-(3-chloropropyl)-N-methyl-, 1,1-dimethylethyl ester
• CTK4A8678
• N-(tert-butoxycarbonyl)-N-methyl-3-chloropropylamine
• tert-butyl (3-chloropropyl)methyl carbamate
• tert-butyl-3-chloropropyl(methyl)carbamate
• tert-butyl-3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• AKOS030238341
• 1,1-dimethylethyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• SB12920
• tert-butyl3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• DB-357092
• IQRKXFQWCBMGNX-UHFFFAOYSA-N
• SY331912
• t-Butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• 1,1-dimethylethyl 3-hydroxy-1-oxa-9-azaspiro[5,5]undecane-9-carboxylate
• 374795-42-3
• MFCD13184458
• SCHEMBL368761
• 9-Boc-3-hydroxy-1-oxa-9-azaspiro[5.5]undecane
• 9-Boc-1-oxa-9-azaspiro[5.5]undecan-3-ol
• ZPA79542
• CS-13152
• CS-B0199

• MDL： MFCD13184458
• Inchi： 1S/C14H25NO4/c1-13(2,3)19-12(17)15-8-6-14(7-9-15)5-4-11(16)10-18-14/h11,16H,4-10H2,1-3H3
• InChI Key： IQRKXFQWCBMGNX-UHFFFAOYSA-N
• SMILES： O1CC(CCC21CCN(C(=O)OC(C)(C)C)CC2)O

Computed Properties

• Exact Mass: 271.17845
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 399.8±42.0 °C at 760 mmHg
• Flash Point: 195.6±27.9 °C
• PSA: 59
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

Introduction to Tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (CAS No. 374795-42-3)

Tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate, identified by its Chemical Abstracts Service (CAS) number 374795-42-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This spirocyclic lactone derivative exhibits a unique framework composed of an oxacycle and an azacycle connected by a spiro carbon, which endows it with distinct physicochemical properties and potential biological activities. The presence of a tert-butyl group at the carboxyl position enhances the compound's lipophilicity, making it a promising candidate for drug delivery systems and pharmacophore design.

The molecular structure of Tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate features a rigid spiro scaffold, which is stabilized by the intramolecular hydrogen bonding between the hydroxyl group and the nitrogen atom of the azacycle. This conformational rigidity is advantageous for maintaining the integrity of the pharmacophore in biological environments, thereby improving binding affinity to target proteins or enzymes. Recent studies have highlighted the spirocyclic systems as versatile platforms for developing novel therapeutic agents due to their ability to mimic natural product scaffolds and exhibit enhanced metabolic stability.

In the context of modern drug discovery, Tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate has been explored for its potential applications in modulating enzyme activity and receptor interactions. For instance, its spirocyclic core resembles natural products such as aspidospermidines, which are known for their bioactivity against various diseases, including cancer and infectious disorders. The hydroxyl moiety at the 3-position provides a site for further functionalization, enabling the synthesis of analogs with tailored biological properties. Researchers have utilized computational chemistry approaches to predict binding modes of this compound with therapeutic targets, suggesting its utility in inhibiting kinases or proteases involved in pathogenic processes.

One of the most compelling aspects of Tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate is its synthetic accessibility via multi-step organic transformations. The spirocyclic structure can be constructed through intramolecular cyclization reactions, often employing transition metal catalysts to facilitate bond formation between the oxacycle and azacycle precursors. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing costs and improving yields for industrial applications. Additionally, green chemistry principles have been integrated into these synthetic routes, minimizing waste and hazardous byproducts to align with sustainable practices.

Recent experimental investigations have demonstrated the pharmacological relevance of derivatives related to Tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate. In vitro assays have revealed inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress-related diseases. The tert-butyl group contributes to steric hindrance around the active site, enhancing selectivity over off-target interactions. Furthermore, preclinical studies in animal models have shown promising results in reducing inflammatory responses without significant toxicity, indicating potential therapeutic value.

The versatility of Tert-butyl 3-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate extends beyond enzyme inhibition; it also serves as a building block for designing small-molecule probes that facilitate structural biology studies. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure, providing insights into conformational dynamics and hydrogen bonding networks. These structural details are crucial for rational drug design, as they guide modifications that optimize binding affinity and pharmacokinetic profiles.

The development of novel drug candidates often involves iterative optimization of lead compounds based on structure/activity relationships (SAR). In this regard, Tert-butyl 3-hydroxy-1-oxa-9 azaspiro[5.5]undecane -9-carboxylate has been used as a scaffold to generate libraries of analogs through combinatorial chemistry or library synthesis techniques. By systematically varying substituents such as halogens or heterocycles at key positions, researchers can explore diverse chemical space while retaining core pharmacophoric elements responsible for biological activity. Such libraries are screened using high-throughput screening (HTS) platforms to identify hits with improved potency or selectivity.

The role of computational modeling in accelerating drug discovery cannot be overstated. Molecular docking simulations have been performed using Tert-butyl 3-hydroxy -1-oxa -9 -azaspiro [5 .5 ] undecane -9 -carboxylate as a ligand against known protein targets to predict binding interactions at an atomic level resolution. These simulations help identify key residues involved in binding and suggest modifications that could enhance affinity or alter specificity without extensive experimental testing. Additionally, machine learning algorithms trained on large datasets of bioactive compounds can predict novel derivatives with desired properties based on structural features alone.

The pharmaceutical industry increasingly prioritizes sustainable development practices; thus, Tert-butyl 3-hydroxy -1-oxa -9 -azaspiro [5 .5 ] undecane -9 -carboxylate represents an example where synthetic methodologies align with green chemistry principles by minimizing hazardous reagents and maximizing atom economy during production processes . Continuous flow reactors , which enable precise control over reaction conditions , have been adapted for synthesizing this compound efficiently while reducing energy consumption compared traditional batch processes . Such innovations not only improve cost-effectiveness but also contribute toward environmental stewardship within medicinal chemistry research . p > < p > As research progresses , collaborations between academic institutions , biotechnology firms , pharmaceutical companies will continue exploring applications for derivatives related to this unique spirocyclic system . Future directions may include exploring its potential use as an intermediate for peptide mimetics , which mimic natural peptide sequences while offering improved stability or bioavailability . The growing interest in immunomodulatory agents further underscores relevance , given reports linking spirocyclic scaffolds modulate immune responses through interactions with cytokine pathways . p > < p > In summary, Tert-butyl 3-hydroxy -1-oxa -9 -azaspiro [5 .5 ] undecane -9 carboxy l ate ( CAS No .37479542–3 ) stands out due its intriguing structure , synthetic accessibility , broad spectrum biological activities . Its role expanding from academic curiosity towards viable therapeutic agent highlights dynamic nature modern pharmaceutical research where interdisciplinary approaches drive innovation across organic synthesis , computational biology , preclinical testing . Continued exploration this scaffold promises uncover additional surprises science long term value both scientific community broader society. p >